actinobacillin
Description
Actinobacillin is a bacteriocin produced by Aggregatibacter actinomycetemcomitans (previously Actinobacillus actinomycetemcomitans), a Gram-negative bacterium associated with aggressive periodontitis and systemic infections . This antimicrobial peptide inhibits the growth of competing bacterial species, enhancing the survival of its producer in polymicrobial environments. This compound is notably secreted within bacterial vesicles alongside leukotoxin, a cytotoxic RTX-family protein that induces apoptosis in immune cells like neutrophils and monocytes . Its production is linked to high-virulence strains, such as the JP2 clone, which exhibits elevated leukotoxin expression due to genetic deletions in the leukotoxin promoter region .
Properties
CAS No. |
107666-25-1 |
|---|---|
Molecular Formula |
C12H16N2O3 |
Synonyms |
actinobacillin |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analogues
Actinobacillin belongs to the bacteriocin family, which includes ribosomally synthesized antimicrobial peptides. However, its structural details (e.g., molecular weight, amino acid sequence) remain uncharacterized in the provided literature, limiting direct structural comparisons. Functionally, it shares traits with:
Leukotoxin (LtxA)
- Producer: A. actinomycetemcomitans .
- Target : Binds to LFA-1 receptors on immune cells, causing apoptosis .
- Role in Virulence: Facilitates immune evasion, unlike this compound, which targets bacterial competitors.
Colicins (E.g., Colicin E1)
- Producer : Escherichia coli.
- Target : Forms pores in Gram-negative bacterial membranes.
- Comparison: Both colicins and this compound are narrow-spectrum bacteriocins, but colicins are better structurally characterized .
Nisin
- Producer : Lactococcus lactis.
- Target : Binds to lipid II, inhibiting cell wall synthesis in Gram-positive bacteria.
- Comparison: Nisin has broad applications in food preservation, whereas this compound’s role is confined to niche pathogenic environments .
Mechanistic and Ecological Differences
| Property | This compound | Leukotoxin (LtxA) | Nisin |
|---|---|---|---|
| Primary Target | Competing bacteria | Host immune cells | Gram-positive bacteria |
| Mode of Action | Growth inhibition (exact mechanism unknown) | Pore formation, apoptosis induction | Lipid II binding, cell lysis |
| Ecological Role | Competitive exclusion | Immune evasion | Microbial competition |
| Therapeutic Potential | Underexplored | None (pro-inflammatory) | FDA-approved food preservative |
Table 1: Comparative analysis of this compound with functionally related compounds.
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